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Compound of Interest

Compound Name: Carbazole D8

Cat. No.: B1428729

Introduction

Carbazole-d8 (1,2,3,4,5,6,7,8-octadeuterio-9H-carbazole) is the deuterated analog of
Carbazole.[1][2] Due to its isotopic labeling, Carbazole-d8 serves as an excellent internal
standard in quantitative analytical methods, such as gas chromatography-mass spectrometry
(GC-MS) and liquid chromatography-mass spectrometry (LC-MS), for the detection and
guantification of carbazole and related compounds in various matrices. Accurate preparation of
standard solutions is critical for generating reliable calibration curves and ensuring the
precision of analytical results.

This application note provides a detailed protocol for the preparation of Carbazole-d8 standard
solutions, intended for use by researchers, scientists, and drug development professionals. The
protocol covers the preparation of a stock solution and a series of working standard solutions
through serial dilution.

Materials and Reagents

o Carbazole-d8 (solid, purity > 98%)

» Toluene (analytical grade) or Dimethyl sulfoxide (DMSO, analytical grade)
o Volumetric flasks (Class A)

o Pipettes (calibrated)
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» Analytical balance (readable to 0.01 mg)

 Vials for storage

Physicochemical and Solubility Data

A summary of the key physicochemical properties and solubility information for Carbazole-d8 is
provided in the table below. Carbazole-d8 is soluble in organic solvents such as toluene,
DMSO, and acetone, but is practically insoluble in water.[3][4]

Property Value Reference
Molecular Formula C12HDsN [2]
Molecular Weight 175.26 g/mol [2][5]
CAS Number 38537-24-5 [1][2][5][6]
Appearance Off-white to light brown solid 2]

powder
Solubility in DMSO ~83.33 mg/mL (~475.5 mM) [2]
LogP 3.72 (2]

Experimental Protocol

This protocol describes the preparation of a 100 pg/mL stock solution of Carbazole-d8 in
toluene, followed by the creation of a series of working standards with concentrations ranging
from 10 ng/mL to 1000 ng/mL.

1. Preparation of Carbazole-d8 Stock Solution (100 pg/mL)

Accurately weigh 10 mg of Carbazole-d8 powder using an analytical balance.

Quantitatively transfer the weighed Carbazole-d8 into a 100 mL volumetric flask.

Add a small amount of toluene to the flask to dissolve the solid.

Once dissolved, fill the flask to the mark with toluene.
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o Cap the flask and invert it several times to ensure the solution is homogeneous.

e This solution is the 100 pg/mL Stock Solution.

2. Preparation of Working Standard Solutions (Serial Dilution)

Prepare a series of working standards by serially diluting the 100 pg/mL stock solution.

e Working Standard 1 (1000 ng/mL): Pipette 1 mL of the 100 pg/mL stock solution into a 100
mL volumetric flask and dilute to the mark with toluene.

e Working Standard 2 (500 ng/mL): Pipette 5 mL of Working Standard 1 into a 10 mL
volumetric flask and dilute to the mark with toluene.

e Working Standard 3 (250 ng/mL): Pipette 5 mL of Working Standard 2 into a 10 mL
volumetric flask and dilute to the mark with toluene.

o Working Standard 4 (100 ng/mL): Pipette 4 mL of Working Standard 3 into a 10 mL
volumetric flask and dilute to the mark with toluene.

» Working Standard 5 (50 ng/mL): Pipette 5 mL of Working Standard 4 into a 10 mL volumetric
flask and dilute to the mark with toluene.

e Working Standard 6 (25 ng/mL): Pipette 5 mL of Working Standard 5 into a 10 mL volumetric
flask and dilute to the mark with toluene.

e Working Standard 7 (10 ng/mL): Pipette 4 mL of Working Standard 6 into a 10 mL volumetric
flask and dilute to the mark with toluene.

Workflow for Standard Solution Preparation
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Stock Solution Preparation

Weigh 10 mg
Carbazole-d8

Dissolve in Toluene

Y
100 mL Volumetric Flask
(100 pg/mL Stock)

Dilute 1:100
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10 ng/mL

Click to download full resolution via product page

Caption: Workflow for the preparation of Carbazole-d8 standard solutions.
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Storage and Stability

Carbazole-d8 solutions are noted to be potentially unstable and it is often recommended to
prepare them fresh.[1] If storage is necessary, solutions should be stored in amber vials at
-20°C to minimize degradation from light and temperature.[2] The stability of the solutions
under these conditions should be periodically verified. The solid powder form of Carbazole-d8
is stable for years when stored at -20°C.[1][2]

Safety Precautions

Carbazole is suspected of causing cancer and is very toxic to aquatic life.[5] Handle Carbazole-
d8 with appropriate personal protective equipment (PPE), including gloves, lab coat, and safety
glasses. All handling should be performed in a well-ventilated area or a fume hood. Dispose of
waste according to institutional and local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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